Cas no 7713-86-2 (2-Thiazolamine,4-(4-bromophenyl)-N-[4-(4-bromophenyl)-2-thiazolyl]-)

• Product Name: 2-Thiazolamine,4-(4-bromophenyl)-N-[4-(4-bromophenyl)-2-thiazolyl]-
• CAS No: 7713-86-2
• MF: C₁₈H₁₁Br₂N₃S₂
• MW: 493.238039255142
• CID: 563146
• PubChem ID: 244635
• Update Time: 2025-04-19

2-Thiazolamine,4-(4-bromophenyl)-N-[4-(4-bromophenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,4-(4-bromophenyl)-N-[4-(4-bromophenyl)-2-thiazolyl]-
• 4-(4-bromophenyl)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1,3-thiazol-2 -amine
• MLS000737309
• DTXSID30998380
• Bis(4-(4-bromophenyl)thiazol-2-yl)amine
• NSC-55691
• 7713-86-2
• HMS2850M19
• SR-01000768981
• SR-01000768981-2
• NSC55691
• SMR000528258
• CHEMBL1567058
• 4-(4-bromophenyl)-N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-1,3-thiazol-2-amine
• Thiazole,2'-iminobis[4-(4-bromophenyl)-
• Thiazole, 2,2'-iminobis[4-(4-bromophenyl)-

• Inchi： 1S/C18H11Br2N3S2/c19-13-5-1-11(2-6-13)15-9-24-17(21-15)23-18-22-16(10-25-18)12-3-7-14(20)8-4-12/h1-10H,(H,21,22,23)
• InChI Key： HTTGIQDIXOZYHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=N1)NC1=NC(=CS1)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 490.87623
• Monoisotopic Mass: 195.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.105
• Boiling Point: 288.1°C at 760 mmHg
• Flash Point: 128°C
• Refractive Index: 1.547
• PSA: 37.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles